ethyl 2-((3aR,4S,6R,6aS)-6-amino-2,2-dimethyl-tetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yloxy)acetate

• IUPAC Name: ethyl 2-[[(3aR,4S,6R,6aS)-6-amino-2,2-dimethyl-4,5,6,6a-tetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yl]oxy]acetate
• InChI: InChI=1S/C12H21NO5/c1-4-15-9(14)6-16-8-5-7(13)10-11(8)18-12(2,3)17-10/h7-8,10-11H,4-6,13H2,1-3H3/t7-,8+,10+,11-/m1/s1
• InChI Key: UBOHBTKTTNSMEV-YKDSUIRESA-N
• Canonical SMILES: CCOC(=O)COC1CC(C2C1OC(O2)(C)C)N
• Isomeric SMILES: CCOC(=O)CO[C@H]1C[C@H]([C@H]2[C@@H]1OC(O2)(C)C)N
• Molecular Formula: C12H21NO5
• Molecular Weight: 259.30 g/mol
• CAS RN: 1265919-24-1

Description

The compound “ethyl 2-((3aR,4S,6R,6aS)-6-amino-2,2-dimethyl-tetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yloxy)acetate” is a chemical compound with the molecular formula C14H23NO9. It is also known by other names such as “Ethyl 2-(((3aR,4S,6R,6aS)-6-amino-2,2-dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yl)oxy)acetate oxalate” and "ethyl 2-[[(3aR,4S,6R,6aS)-6-amino-2,2-dimethyl-4,5,6,6a-tetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yl]oxy]acetate;oxalic acid".

Synthesis Analysis

The synthesis of this compound involves two stages. In the first stage, benzyl 6-(2-hydroxyethoxy)-2,2-dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-ylcarbamate reacts with palladium 10% on activated carbon and ammonium formate in methanol at a temperature between 20 and 50 degrees Celsius for 10 hours. In the second stage, L-Tartaric acid is added and the reaction is allowed to proceed for 3 hours at a temperature between 10 and 50 degrees Celsius.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several chiral centers. The IUPAC name of the compound is "ethyl 2-[[(3aR,4S,6R,6aS)-6-amino-2,2-dimethyl-4,5,6,6a-tetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yl]oxy]acetate;oxalic acid". The compound has a molecular weight of 349.33 g/mol.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 349.33 g/mol. It has 3 hydrogen bond donors and 10 hydrogen bond acceptors. The compound also has 6 rotatable bonds. The exact mass and monoisotopic mass of the compound are 349.13728131 g/mol.

Scientific Research Applications

Synthesis and Development of Carbocyclic Nucleosides

The compound ethyl 2-((3aR,4S,6R,6aS)-6-amino-2,2-dimethyl-tetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yloxy)acetate is a crucial intermediate in the synthesis of carbocyclic nucleosides, which are important for their potential as adenosine agonists. The synthesis involves scalable catalytic dihydroxylation and lactam ring opening, enhanced by acid catalysis, which avoids the need for a pressure vessel. This process is significant for the development of intermediates for carbocyclic nucleosides production (Bannister et al., 1997).

Chemoenzymatic Synthesis in Drug Development

This compound is also used in the chemoenzymatic synthesis of significant pharmaceutical compounds. For example, its optically pure form has been applied in the synthesis of the HMG-CoA reductase inhibitor rosuvastatin, highlighting its importance in the development of cholesterol-lowering medications. Furthermore, it plays a role in the synthesis of natural products like styryllactone cryptomoscatone E1 (Ramesh et al., 2017).

Peptide Synthesis and Modification

The compound has been utilized in the synthesis and modification of peptides, specifically in the creation of polyhydroxylated 5-aminocyclopent-1-enecarboxylic acids. This application underscores its utility in generating novel peptide structures, which could have implications in therapeutic development and biochemical research (Fernandez et al., 2010).

Discovery of Phytotoxic Compounds

Additionally, derivatives of this compound have been identified in the study of endophytic compounds with potential phytotoxic activities. This research may contribute to the development of natural herbicides or compounds with specific biological activities (Tchoukoua et al., 2017).

Mechanism of Action

Mode of Action

Given its structural features, it may interact with its targets through hydrogen bonding or hydrophobic interactions .

Biochemical Pathways

It’s possible that it may influence multiple pathways depending on its targets .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability .

Action Environment

Factors such as pH, temperature, and presence of other molecules could potentially affect its action .